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Compound of Interest

Compound Name: Tat-NR2B9c TFA

Cat. No.: B15610730 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Tat-NR2B9c TFA, a postsynaptic density-95 (PSD-95) inhibitor peptide.[1][2][3][4] The

trifluoroacetic acid (TFA) salt form of this peptide requires specific handling and disposal

procedures due to the hazardous nature of TFA.

Core Safety Information

Trifluoroacetic acid is a strong acid that is corrosive and harmful to aquatic life with long-lasting

effects.[5][6] It is crucial to handle Tat-NR2B9c TFA with appropriate personal protective

equipment and to follow the disposal guidelines to ensure personnel safety and environmental

protection.

Hazard Classification Description

Skin Corrosion/Irritation Causes severe skin burns and eye damage.[5]

Eye Damage/Irritation Causes serious eye damage.[5]

Aquatic Hazard (Chronic)
Harmful to aquatic life with long lasting effects.

[5][6]

Personal Protective Equipment (PPE)
When handling Tat-NR2B9c TFA, especially during disposal, the following PPE is mandatory:

Gloves: Wear chemical-resistant gloves. If contact occurs, change gloves immediately.[7]
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Eye Protection: Use safety glasses or goggles.[5][6]

Lab Coat: A standard laboratory coat is required.

Ventilation: All handling of Tat-NR2B9c TFA should be conducted in a properly functioning

chemical fume hood.[8]

Disposal Procedures
The following procedures provide a step-by-step guide for the safe disposal of Tat-NR2B9c
TFA.

Step 1: Waste Segregation and Collection
Designated Waste Container: Designate a specific, clearly labeled, and closed container for

Tat-NR2B9c TFA waste.[8] This container should be made of a material compatible with

acidic waste. Do not use metal containers.[6][8]

Waste Compatibility: Do not mix Tat-NR2B9c TFA waste with incompatible materials such as

bases, oxidizing agents, or reducing agents.[7]

Contaminated Materials: Dispose of any materials that have come into contact with Tat-
NR2B9c TFA, such as pipette tips, tubes, and gloves, as hazardous waste in the designated

container.[7]

Step 2: Storage of Waste
Secure Storage: Store the hazardous waste container in a well-ventilated area, away from

incompatible materials.[6][8]

Labeling: Ensure the waste container is clearly labeled as "Hazardous Waste" and includes

the name "Tat-NR2B9c TFA".[8]

Container Integrity: Keep the container tightly closed when not in use and ensure it is in good

condition to prevent leaks.[8]

Step 3: Final Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.carlroth.com/medias/SDB-6957-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjI5MjB8YXBwbGljYXRpb24vcGRmfGFHUm1MMmd6WXk4NU1qSXpNVFExTURJNU5qWXlMMU5FUWw4Mk9UVTNYMGxGWDBWT0xuQmtaZ3w3MmJiNTU0MmQyYjk5YTA5NjdhNWFkNjc0MjQ2ZjliMzRmNTdjMjg0MTA5YjE5NWU1NzY5Y2I1MGMxNjE1OTNl
https://www.fishersci.com/store/msds?partNumber=O4901500&productDescription=TRIFLUOROACETIC+ACID+R+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b15610730?utm_src=pdf-body
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.benchchem.com/product/b15610730?utm_src=pdf-body
https://www.benchchem.com/product/b15610730?utm_src=pdf-body
https://www.benchchem.com/product/b15610730?utm_src=pdf-body
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.fishersci.com/store/msds?partNumber=O4901500&productDescription=TRIFLUOROACETIC+ACID+R+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.benchchem.com/product/b15610730?utm_src=pdf-body
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.benchchem.com/product/b15610730?utm_src=pdf-body
https://www.benchchem.com/product/b15610730?utm_src=pdf-body
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.fishersci.com/store/msds?partNumber=O4901500&productDescription=TRIFLUOROACETIC+ACID+R+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.benchchem.com/product/b15610730?utm_src=pdf-body
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Professional Disposal: Arrange for the disposal of the hazardous waste through your

institution's Environmental Health & Safety (EH&S) office or a licensed hazardous waste

disposal company.[8]

Regulations: Adhere to all local, regional, and national regulations for hazardous waste

disposal.[6]

Do Not Drain Dispose: Never pour Tat-NR2B9c TFA waste down the drain.[6][8]

Accidental Spill Procedures
In the event of a small spill (<500 mL) within a chemical fume hood, follow these steps:

Alert Personnel: Inform others in the immediate area of the spill.

Containment: Confine the spill to a small area using an inert absorbent material such as

sand, diatomaceous earth, or a commercial acid spill kit.[5]

Personal Protective Equipment: Ensure you are wearing the appropriate PPE before

cleaning the spill.

Cleanup: Carefully collect the absorbent material and place it in the designated hazardous

waste container.

Decontamination: Clean the spill area thoroughly.

Large Spills: For spills outside of a fume hood or larger spills, evacuate the area, close the

door, and contact your institution's emergency response team or EH&S.[7]

Experimental Workflow & Disposal Pathway
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Tat-NR2B9c TFA Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Tat-NR2B9c TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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